Cas no 1620-78-6 (3-Methyl-2-(trifluoromethyl)pyridine)

3-Methyl-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and methyl substituents, which enhance its reactivity and stability in synthetic applications. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients requiring fluorine-containing motifs. Its electron-withdrawing trifluoromethyl group improves metabolic stability and bioavailability in drug candidates. The methyl group further modulates steric and electronic properties, facilitating selective functionalization. The compound is typically handled under standard laboratory conditions, with compatibility in cross-coupling and nucleophilic substitution reactions. Its well-defined structure makes it valuable for precision synthesis in medicinal and materials chemistry.
3-Methyl-2-(trifluoromethyl)pyridine structure
1620-78-6 structure
Product Name:3-Methyl-2-(trifluoromethyl)pyridine
CAS No:1620-78-6
MF:C7H6F3N
MW:161.124452114105
MDL:MFCD07774129
CID:891996
PubChem ID:22980787
Update Time:2025-05-27

3-Methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-(trifluoromethyl)pyridine
    • CHEMPACIFIC 38182
    • 2-Trifluoromethyl-3-picoline
    • 3-Methyl-2-trifluormethyl-pyridin
    • 3-Methyl-2-trifluoromethylpyridine
    • 3-METHYL-2-TRIFLUOROMETHYL-PYRIDINE
    • Pyridine, 3-methyl-2-(trifluoromethyl)-
    • STL556286
    • FCH856551
    • BBL102483
    • 8205AA
    • 2-(Trifluoromethyl)-3-methylpyridine
    • SY035999
    • AX8120586
    • AB0107174
    • 3-Methyl-2-(trifluoromethyl)pyridine, AldrichCPR
    • CS-0314247
    • AKOS005255841
    • SCHEMBL127352
    • AC1800
    • DA-23385
    • FS-5656
    • BAA62078
    • AOYVIESJJAWOAM-UHFFFAOYSA-N
    • MFCD07774129
    • DTXSID10629307
    • 1620-78-6
    • SB52397
    • MDL： MFCD07774129
    • Inchi： 1S/C7H6F3N/c1-5-3-2-4-11-6(5)7(8,9)10/h2-4H,1H3
    • InChI Key： AOYVIESJJAWOAM-UHFFFAOYSA-N
    • SMILES： FC(C1C(C)=CC=CN=1)(F)F

Computed Properties

  • Exact Mass: 161.04500
  • Monoisotopic Mass: 161.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.216
  • Boiling Point: 143.1℃/760mmHg
  • Flash Point: 40.4°C
  • Refractive Index: 1.429
  • PSA: 12.89000
  • LogP: 2.40880

3-Methyl-2-(trifluoromethyl)pyridine Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT

3-Methyl-2-(trifluoromethyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-2-(trifluoromethyl)pyridine Pricemore >>

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